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Compound of Interest

Compound Name:
1-[5-(2-Chlorophenyl)-2-

furyl]ethanone

CAS No.: 675596-28-8

Cat. No.: B1450127 Get Quote

Executive Summary & Chemical Assessment
1-[5-(2-Chlorophenyl)-2-furyl]ethanone (CAS: 1192-62-7 or related derivatives) represents a

specific class of halogenated organic intermediates.[1] Unlike standard organic solvents, this

compound poses a dual-threat profile: acute toxicity (inhalation/oral) and the potential for

dioxin/furan formation if incinerated at insufficient temperatures.

Operational Directive: Treat this substance as High-Hazard Halogenated Organic Waste. Under

no circumstances should this be commingled with general organic trash or non-halogenated

solvents.

Hazard Characteristic Table
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Property Classification
Hazard Statement
(GHS)

Operational
Implication

Acute Toxicity
Category 2

(Inhalation/Oral)

H300/H330: Fatal if

swallowed or inhaled.

[1]

Use dedicated

containment; do not

handle outside a fume

hood.[1]

Chemical Structure Halogenated Furan N/A (Precursor Risk)

CRITICAL: Improper

combustion generates

Polychlorinated

Dibenzofurans

(PCDFs).[1]

Reactivity Furan Ring System

EUH019: May form

explosive peroxides

(Low risk, but

possible).[1]

Store away from

light/air; test for

peroxides if stored

>12 months.[1]

Environmental Aquatic Toxicity
H411: Toxic to aquatic

life.[1][2]

Zero-tolerance for

drain disposal.[1]

Waste Stream Segregation (The "Self-Validating
System")
To ensure safety, we employ a Self-Validating Segregation System. This means the disposal

vessel itself acts as a physical check against incompatibility.

The Rule of Halogens: Any waste stream containing >1% halogenated content (Chlorine,

Fluorine, Bromine) must be separated from non-halogenated waste.

Why? Incinerators for non-halogenated waste operate at lower temperatures (~800°C).

Halogenated furans require >1100°C (often 1200°C+) with specific scrubbers to neutralize

acid gas (HCl) and prevent the re-synthesis of dioxins in the exhaust cooling zone [1].

Segregation Logic Diagram
The following logic tree dictates your immediate bench-side actions.
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Waste Generation:
1-[5-(2-Chlorophenyl)-2-furyl]ethanone

Physical State?

Solid / Residue Liquid / Solution

Double Bag (4 mil)
Label: Toxic Solid

Is it dissolved in
a solvent?

Halogenated Solvent
(DCM, Chloroform)

Yes

Non-Halogenated Solvent
(Acetone, Methanol)

Yes

Combine in HDPE Carboy
Label: Halogenated Waste

CRITICAL: Segregate as
HALOGENATED WASTE

Mixture becomes
Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating chlorophenyl furan waste. Note that mixing a

halogenated contaminant with a non-halogenated solvent renders the entire volume

"Halogenated Waste."

Detailed Disposal Protocol
Phase 1: Containment & Labeling
Objective: Prevent exposure and misclassification.
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Select Container:

Liquids: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles with

PTFE-lined caps. Avoid metal cans due to potential HCl generation if hydrolysis occurs.

Solids: Use a wide-mouth HDPE jar or double-bag in 4-mil polyethylene bags, then place

in a secondary solid waste drum.

Labeling (Mandatory):

Do not use generic "Waste" labels.

Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Constituents: List "1-[5-(2-Chlorophenyl)-2-furyl]ethanone" explicitly.

Hazard Checkboxes: Check "Toxic," "Irritant," and "Environmental Hazard."

Phase 2: Bench-Level Deactivation (Spill Response Only)
Note: For general disposal, do not attempt to chemically deactivate this compound in the lab.

Send for incineration. However, in case of a spill, follow this protocol:

Evacuate: Due to the H330 (Fatal if inhaled) risk, evacuate the immediate area.

PPE: Wear a full-face respirator with organic vapor/acid gas cartridges, double nitrile gloves,

and Tyvek suit.

Absorption: Absorb liquid spills with vermiculite or clay-based absorbent.

Cleaning: Clean the surface with a dilute surfactant solution. Do not use bleach

(hypochlorite), as this can react with the furan ring or ketone to produce more toxic

chlorinated byproducts [2].

Phase 3: The "Lab Pack" Procedure
For small quantities (vials/flasks), use the Lab Pack method to minimize handling:

Leave the chemical in its original primary container (vial).
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Place the vial into a larger "Lab Pack" drum (usually 5-gallon or 55-gallon steel/poly drum).

Pack the void space with an inert absorbent (vermiculite).

Documentation: The inventory sheet for the drum must list the CAS number (1192-62-7) and

the net weight.

Regulatory & Compliance Framework (RCRA)[1]
While this specific molecule may not have a unique "U-List" or "P-List" code, it falls under the

"Characteristic" waste definitions of the EPA Resource Conservation and Recovery Act

(RCRA).

Waste Code Assignment:

D001 (Ignitable): If the flash point is <60°C (common for furan derivatives).

D003 (Reactivity): If the compound has formed peroxides or is potentially explosive

(unlikely but possible for aged furan).

F-Codes (F001/F002): Only applies if mixed with spent halogenated solvents like

Methylene Chloride.

Universal Default: If untestable, classify as "Non-Regulated Halogenated Waste" for

internal tracking, but the disposal facility will treat it as D001/Toxic.

Chain of Custody Workflow:

Lab Bench
(Generation)

Satellite Accumulation
Area (SAA)

Tagged & Sealed Central Waste
Storage (90-Day)

Weekly Pickup Licensed Waste
Vendor

Manifest Sign-off Rotary Kiln Incinerator
(>1200°C + Scrubbers)

Destruction

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle. The critical control point is the transfer from Lab to

SAA, ensuring the "Halogenated" tag is applied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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